![molecular formula C10H15ClN2 B1345569 1,4-Benzenediamine, 2-chloro-N1,N1-diethyl- CAS No. 68155-76-0](/img/structure/B1345569.png)
1,4-Benzenediamine, 2-chloro-N1,N1-diethyl-
Description
1,4-Benzenediamine, 2-chloro-N1,N1-diethyl- (abbreviated as 1,4-BD-2CE) is an organic compound that is used in various scientific research applications. It is a versatile compound that can be used in a wide range of experiments, from biochemical and physiological studies to synthetic organic chemistry. This article will discuss the synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions for 1,4-BD-2CE.
Scientific Research Applications
Synthetic Applications and Chemical Properties
Synthesis of Benzodiazepines : The compound serves as a precursor in the synthesis of benzodiazepines, which are crucial in pharmaceuticals for their biological activities like anticonvulsion and sedation. Research recapitulates systematic synthetic strategies using o-phenylenediamine, highlighting its significance in organic chemistry and medicinal chemistry applications (Teli et al., 2023).
Degradation Products and Stability : Studies on nitisinone (NTBC), a related compound, focus on its stability and degradation pathways, providing insights into its chemical behavior under various conditions. This research is crucial for understanding the environmental impact and safety of related compounds (Barchańska et al., 2019).
Environmental and Analytical Considerations
Environmental Persistence and Remediation : Chlorobenzenes, chemically related to the compound , exhibit environmental persistence. Research on their fate in soil and potential remediation strategies is vital for environmental safety and pollution management. Understanding their degradation pathways can inform cleanup efforts for contaminated sites (Brahushi et al., 2017).
Analytical Methods for Marine Samples : The development of analytical techniques for sugar determination in marine samples, involving related chemical compounds, highlights the importance of accurate environmental monitoring. This research contributes to marine biogeochemistry, offering methods to assess the impact of organic pollutants in aquatic environments (Panagiotopoulos & Sempéré, 2005).
Pharmaceutical and Biological Research
Pharmacological Profile of Related Compounds : The pharmacological profiles of benzothiazepines, which share structural similarities, suggest potential therapeutic applications. This area of research underscores the importance of understanding the biological activities and chemical properties of related compounds for drug development (Dighe et al., 2015).
Controlled Release of Active Compounds : Research on the stabilization and controlled release of gaseous/volatile compounds, including ethylene and sulfur dioxide, has implications for improving the safety and quality of fresh produce. This line of study is relevant for applications in food science and technology, demonstrating the utility of chemical compounds in enhancing food preservation (Chen et al., 2020).
Properties
IUPAC Name |
2-chloro-1-N,1-N-diethylbenzene-1,4-diamine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H15ClN2/c1-3-13(4-2)10-6-5-8(12)7-9(10)11/h5-7H,3-4,12H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JLPRWBZGPHCRIH-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(CC)C1=C(C=C(C=C1)N)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H15ClN2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID5071200 | |
Record name | 1,4-Benzenediamine, 2-chloro-N1,N1-diethyl- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID5071200 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
198.69 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
68155-76-0 | |
Record name | 2-Chloro-N1,N1-diethyl-1,4-benzenediamine | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=68155-76-0 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 1,4-Benzenediamine, 2-chloro-N1,N1-diethyl- | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0068155760 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 1,4-Benzenediamine, 2-chloro-N1,N1-diethyl- | |
Source | EPA Chemicals under the TSCA | |
URL | https://www.epa.gov/chemicals-under-tsca | |
Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
Record name | 1,4-Benzenediamine, 2-chloro-N1,N1-diethyl- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID5071200 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2-chloro-N,N-diethylbenzene-1,4-diamine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.062.698 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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